4-ethyl-3-[(1-naphthylmethyl)thio]-5-(4-nitrophenyl)-4H-1,2,4-triazole

• IUPAC Name: 4-ethyl-3-(naphthalen-1-ylmethylsulfanyl)-5-(4-nitrophenyl)-1,2,4-triazole
• InChI: InChI=1S/C21H18N4O2S/c1-2-24-20(16-10-12-18(13-11-16)25(26)27)22-23-21(24)28-14-17-8-5-7-15-6-3-4-9-19(15)17/h3-13H,2,14H2,1H3
• InChI Key: ITJUYFXZOATVKV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC3=CC=CC=C32)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

1,2,4-Triazoles and 1,3,4-thiadiazoles are classes of heterocyclic compounds that contain nitrogen and sulfur atoms in a five-membered ring. They are integral features of a variety of natural products and medicinal agents. These compounds are present as core structural components in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives often involves the reaction of hydrazonoyl halides with various nucleophiles. For 1,2,4-triazoles, one common method of synthesis is the reaction of thiosemicarbazides with β-dicarbonyl compounds.

Molecular Structure Analysis

Thiadiazole is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system. They occur in four isomeric forms in nature: 1,2,3-thiadiazole; 1,2,5-thiadiazole; 1,2,4-thiadiazole; and 1,3,4-thiadiazole.

Chemical Reactions Analysis

1,3,4-Thiadiazole derivatives have shown a broad spectrum of activity against various pathogens, and extensive research has been performed on the synthesis of new potent antibacterial and antifungal agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound will depend on its exact structure. In general, 1,2,4-triazoles and 1,3,4-thiadiazoles are stable under normal conditions and can exhibit a wide variety of biological activities.

Future Directions

Research into 1,2,4-triazoles and 1,3,4-thiadiazoles is ongoing, with many studies focusing on their synthesis and biological activities. These compounds have potential for further development as therapeutic agents due to their broad spectrum of biological activities.